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Compound of Interest

Compound Name: N-Methylformamide

Cat. No.: B033075 Get Quote

An In-depth Guide to the Properties, Synthesis, and Applications of N-Methylformamide
(NMF)

N-Methylformamide (NMF), identified by its CAS number 123-39-7, is a polar organic

compound with the chemical formula HCONHCH₃.[1][2] This colorless and nearly odorless

liquid serves as a crucial, highly polar solvent and a versatile intermediate in various organic

syntheses.[3][4] Its unique properties make it particularly valuable in the pharmaceutical,

agrochemical, and petrochemical industries.[4][5] This guide provides a comprehensive

overview of NMF, tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
N-Methylformamide is a secondary amide derived from formamide.[6] Its molecular structure

features a peptide bond, which has led to its tentative identification in interstellar space as a

potential key molecule for prebiotic chemistry.[3] The molecule's high polarity and ability to act

as both a proton donor and acceptor contribute to its excellent solvent properties for a wide

range of organic and inorganic substances.[6][7]

Molecular Structure
The structure of N-Methylformamide consists of a formyl group bonded to a methylamino

group.
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CAS Number: 123-39-7[8]

Molecular Formula: C₂H₅NO[8]

Molecular Weight: 59.07 g/mol [8]

SMILES: CNC=O[3]

InChI Key: ATHHXGZTWNVVOU-UHFFFAOYSA-N[3]

Quantitative Data Summary
The key physical and chemical properties of N-Methylformamide are summarized in the table

below for easy reference.

Property Value

Physical State Colorless liquid[3]

Molar Mass 59.068 g·mol⁻¹[3]

Density 1.011 g/mL at 25 °C[2]

Melting Point -4 °C[2]

Boiling Point 198-199 °C[2]

Flash Point 111 °C (closed cup)

Refractive Index n20/D 1.432[2]

Solubility in Water Miscible[3]

LD₅₀ (oral, rat) 4 g/kg[3]

Synthesis and Production
The industrial synthesis of N-Methylformamide is most commonly achieved through the

reaction of methylamine with a formic acid derivative, such as methyl formate.[6]
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Common Synthesis Route: Methyl Formate and
Methylamine
This method involves the reaction of methylamine (CH₃NH₂) with methyl formate (HCOOCH₃)

to produce N-Methylformamide and methanol (CH₃OH) as a byproduct.[3] The methanol is

subsequently removed via distillation.[6]

Reaction: CH₃NH₂ + HCOOCH₃ → HCONHCH₃ + CH₃OH[3]

An alternative, though less common, approach is the transamidation reaction between

formamide and methylamine.[3]

The general workflow for NMF production is outlined in the diagram below.
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Diagram 1: General Production Workflow for N-Methylformamide
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Diagram 2: Conceptual Workflow for a Kinetic Isotope Effect (KIE) Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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